molecular formula C20H26N2O B8618724 1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- CAS No. 59039-81-5

1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro-

Cat. No.: B8618724
CAS No.: 59039-81-5
M. Wt: 310.4 g/mol
InChI Key: DTFRHYCHHINIEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

59039-81-5

Molecular Formula

C20H26N2O

Molecular Weight

310.4 g/mol

IUPAC Name

2-(4-benzhydryl-1,4-diazepan-1-yl)ethanol

InChI

InChI=1S/C20H26N2O/c23-17-16-21-12-7-13-22(15-14-21)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20,23H,7,12-17H2

InChI Key

DTFRHYCHHINIEV-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of homopiperazine (5.0 g), potassium carbonate powder (13.8 g) and N,N-dimethylformamide (80 ml) was added ethylene bromohydrin (6.3 g) and the mixture was stirred at room temperature for 12 hours. Then, benzhydryl bromide (12.4 g) was added and the whole mixture was further stirred at room temperature for 6 hours, diluted with water and extracted with ethyl ether. The ethyl ether layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was distilled off and the oily residue was purified by silica gel chromatography [eluent: chloroform-methanol (20:1)] to give 4-benzhydrylhomopiperazine-1-ethanol as an oil (2.7 g, 17.4%). IR(Neat): 3400 cm-1. NMR(CDCl3)δ: 1.6-1.9(2H, m), 2.5-2.9(10H, m), 3.08(1H, s), 3.52(2H, t, J=6), 4.57(1H, s), 7.0-7.5(10H, m).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
13.8 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
6.3 g
Type
reactant
Reaction Step Two
Quantity
12.4 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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